Cas no 303150-04-1 (2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione)
![2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione structure](https://www.kuujia.com/scimg/cas/303150-04-1x500.png)
303150-04-1 structure
Product name:2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione
2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione
- 303150-04-1
- 2-[(E)-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]iminomethyl]cyclohexane-1,3-dione
- 2,6-dioxocyclohexanecarbaldehyde O-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethyl)oxime
- AKOS005077268
- 11F-927
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- Inchi: 1S/C19H20ClF3N4O4/c20-14-8-12(19(21,22)23)9-24-18(14)27-6-4-26(5-7-27)17(30)11-31-25-10-13-15(28)2-1-3-16(13)29/h8-10,13H,1-7,11H2/b25-10+
- InChI Key: LNTYJINMDHUCGQ-KIBLKLHPSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C(CO/N=C/C2C(CCCC2=O)=O)=O)CC1
Computed Properties
- Exact Mass: 460.1125173g/mol
- Monoisotopic Mass: 460.1125173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.2Ų
- XLogP3: 2.2
2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione Related Literature
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
303150-04-1 (2-[(1E)-[(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-oxoethoxy)imino]methyl]cyclohexane-1,3-dione) Related Products
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